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Axitinib IC50 Values for VEGFRs

The table below summarizes the half-maximal inhibitory concentration (IC50) values of Axitinib for key

receptor tyrosine kinases, demonstrating its high potency and selectivity [1] [2] [3].

Target Reported IC50 Values Additional Targets (with 1C50)
VEGFR1 0.1 nM [1] [2] PDGFRB: 1.6 nM [1] [3]
VEGFR2 0.2 nM [1] [2] c-Kit: 1.7 nM [1] [3]

VEGFR3 0.1-0.3nM[1][2]

Axitinib's potency against VEGFRs is approximately 10-fold greater than that of other TKIs like pazopanib,
sunitinib, and sorafenib [1]. It is classified as a Type I kinase inhibitor, binding to the active "DFG-in"

conformation of the ATP-binding pocket [4].

Mechanism of Action & Signaling Pathway
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Axitinib competitively binds to the intracellular ATP-binding site of VEGFRSs, stabilizing them in an inactive
conformation and inhibiting downstream pro-angiogenic signaling [1] [5]. The following diagram illustrates

the VEGF/VEGFR signaling pathway and the point of inhibition by Axitinib.

VEGF

Inhibits

VEGFR (Dimer)

'

Downstream Pathways

Angiogenesis

Cell Proliferation
Vascular Permeability

Click to download full resolution via product page
VEGF/VEGFR signaling pathway and Axitinib inhibition.

The primary downstream pathways activated by VEGFR2 include the RAF/MEK/ERK pathway (regulating
cell survival and proliferation) and the PI3BK/AKT/mTOR pathway (influencing vascular permeability and
cell invasion) [5]. By blocking VEGFR activation, Axitinib effectively suppresses these processes.

Experimental Context & Resistance Mechanisms

In vitro assays to determine IC50 values, such as the HotSpot assay, typically involve incubating the kinase
enzyme with a range of Axitinib concentrations in a reaction buffer. The remaining kinase activity is

measured after a period of incubation, often by detecting the incorporation of 33P-ATP into a substrate [6].
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Despite its high potency, tumors can develop resistance to Axitinib. A 2025 multi-omics study revealed that
resistance is primarily driven by pre-existing transcriptomic and proteomic profiles rather than new
mutations in the VEGFRs themselves [7]. The study identified two major context-specific resistance

subtypes:

¢ In blood-derived cancers: Resistance involves rewiring of purine metabolism and leveraging
alternative growth factor signaling [7].

¢ In solid tumors: Resistance is characterized by adaptation to hypoxia, including ECM remodeling,
immune evasion, and senescence-induced paracrine signaling [7].

Research Implications

The high selectivity of Axitinib for VEGFRs makes it a valuable tool in cancer research. Its well-defined
mechanism and potency also make it a benchmark for developing new VEGEFR inhibitors [4]. Furthermore,
its potential is being explored beyond oncology, such as in treating pathological retinal angiogenesis in

conditions like diabetic retinopathy [8].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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